Cas no 2137433-34-0 (rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione)

• Product Name: rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• CAS No: 2137433-34-0
• MF: C₁₃H₂₄N₂O₃S
• MW: 288.406262397766
• CID: 5840851
• PubChem ID: 165449839
• Update Time: 2025-07-16

rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• 2137433-34-0
• EN300-714819

• Inchi： 1S/C13H24N2O3S/c1-9(13(2,3)4)12(16)15-6-5-14-10-7-19(17,18)8-11(10)15/h9-11,14H,5-8H2,1-4H3/t9?,10-,11+/m1/s1
• InChI Key： UZHKHOORRXBUMK-ZOCYIJKUSA-N
• SMILES： S1(C[C@@H]2[C@H](C1)N(C(C(C)C(C)(C)C)=O)CCN2)(=O)=O

Computed Properties

• Exact Mass: 288.15076381g/mol
• Monoisotopic Mass: 288.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Additional information on rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione

Introduction to Rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2137433-34-0)

Rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2137433-34-0, belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a thieno[3,4-b]piperazine core, makes it a subject of intense study for its pharmacological significance.

The thieno[3,4-b]piperazine scaffold is a key structural feature that contributes to the compound's biological activity. This moiety is known to exhibit a range of pharmacological effects, making it a valuable component in the design of drugs targeting various diseases. The presence of a tetrahydroisoquinoline ring system further enhances the compound's potential as a pharmacophore. Such structural elements are often associated with molecules that interact with biological targets in sophisticated ways, leading to promising outcomes in drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for neurological and psychiatric disorders. The Rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione molecule has emerged as a candidate for further investigation in this area. Its unique chemical composition suggests that it may interact with neurotransmitter systems in the brain, potentially offering new avenues for treating conditions such as depression and anxiety.

One of the most compelling aspects of this compound is its potential to modulate serotonin receptors, which are critical targets in the treatment of mood disorders. Serotonin reuptake inhibitors (SSRIs) are among the most widely prescribed medications for depression and anxiety disorders, and compounds that can enhance serotonin signaling may offer additional therapeutic benefits. The structural features of Rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione make it an intriguing candidate for further exploration in this context.

Moreover, the compound's ability to cross the blood-brain barrier is another factor that enhances its appeal as a potential therapeutic agent. Many neurological disorders are characterized by disruptions in neurotransmitter systems within the central nervous system (CNS), making it essential for drugs targeting these conditions to be able to reach their intended site of action. The molecular properties of Rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione suggest that it may possess the necessary characteristics to effectively penetrate the BBB.

Recent studies have also highlighted the compound's potential role in neuroprotection. Oxidative stress and neuroinflammation are key pathological mechanisms underlying many neurological diseases. Compounds that can mitigate these processes may offer significant therapeutic advantages. The unique chemical structure of Rac-(4aR,7aS)-1-(2,3,3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione suggests that it may have antioxidant and anti-inflammatory properties.

The synthesis and characterization of this compound have been subjects of considerable interest in synthetic chemistry circles. The complex stereochemistry of the molecule presents challenges but also opportunities for innovation in synthetic methodologies. Researchers have been exploring various synthetic routes to access this molecule with high enantiomeric purity. Achieving optimal stereochemical control is crucial for ensuring that the compound exhibits the desired biological activity without unwanted side effects.

In conclusion,Rac-(4aR，7aS)-1-(2，3，3-trimethylbutanoyl)-octahydro-6lambda6-thieno[3，4-b]piperazine-6，6-dione (CAS No. 2137433-34-0) represents a promising candidate for further research in pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for investigating new treatments for neurological and psychiatric disorders. As research continues to uncover more about its properties and mechanisms of action，this compound holds great promise for contributing to advancements in medicine.